Cas no 1185310-55-7 (2-(Piperidin-3-yloxy)-pyridine hydrochloride)

• Product Name: 2-(Piperidin-3-yloxy)-pyridine hydrochloride
• CAS No: 1185310-55-7
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 2189097
• PubChem ID: 45786806
• Update Time: 2025-05-25

2-(Piperidin-3-yloxy)-pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-3-yloxy)-pyridine hydrochloride
• 2-piperidin-3-yloxypyridine,hydrochloride
• 2-(Piperidin-3-yloxy)pyridine hydrochloride
• 2-(Piperidin-3-yloxy)pyridinehydrochloride
• AKOS015940888
• 2-piperidin-3-yloxypyridine;hydrochloride
• 1185310-55-7
• 2-[(Piperidin-3-yl)oxy]pyridine--hydrogen chloride (1/1)
• DTXSID20671458
• DB-302005
• 2-(Piperidin-3-yloxy)-pyridine hydrochloride, 98+% C10H15ClN2O, MW: 214.69

• MDL： MFCD09607812
• Inchi： 1S/C10H14N2O.ClH/c1-2-7-12-10(5-1)13-9-4-3-6-11-8-9;/h1-2,5,7,9,11H,3-4,6,8H2;1H
• InChI Key： FTHJAQJUBQBNCO-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CN=1)C1CNCCC1

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(Piperidin-3-yloxy)-pyridine hydrochloride

2-(Piperidin-3-yloxy)-pyridine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185310-55-7, commonly referred to as 2-(Piperidin-3-yloxy)-pyridine hydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article provides an in-depth analysis of its structure, synthesis, biological activity, and recent advancements in its utilization.

2-(Piperidin-3-yloxy)-pyridine hydrochloride is a heterocyclic compound that combines a pyridine ring with a piperidine moiety through an ether linkage. The hydrochloride salt form is particularly significant as it enhances the compound's solubility and stability, making it more amenable for pharmacological studies and industrial applications. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

The synthesis of 2-(Piperidin-3-yloxy)-pyridine hydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. A notable advancement in this area involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields.

One of the most promising aspects of this compound is its biological activity. Studies have demonstrated that 2-(Piperidin-3-yloxy)-pyridine hydrochloride exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development in the treatment of chronic inflammatory diseases. Additionally, recent research has revealed its ability to modulate cellular signaling pathways, further underscoring its therapeutic potential.

In terms of applications, 2-(Piperidin-3-yloxy)-pyridine hydrochloride has found utility in both pharmaceutical and agrochemical industries. Its role as an intermediate in the synthesis of bioactive compounds has been extensively documented, with recent examples including its use in the development of novel antifungal agents. Furthermore, its compatibility with various chemical transformations makes it a valuable tool in combinatorial chemistry.

From a safety standpoint, handling 2-(Piperidin-3-yloxy)-pyridine hydrochloride requires adherence to standard laboratory protocols due to its potential irritant properties. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight, are essential to ensure stability and prevent degradation.

In conclusion, 2-(Piperidin-3-yloxy)-pyridine hydrochloride (CAS No. 1185310-55-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in the development of innovative solutions across various industries.